2-(2-Chloroethyl)-1-methylpiperidine
Description
“2-(2-Chloroethyl)-1-methylpiperidine” is a chemical compound, likely an organic molecule given the presence of carbon ©, hydrogen (H), nitrogen (N), and chlorine (Cl) in its name. It seems to be a derivative of piperidine, a common organic compound used in the synthesis of various pharmaceuticals and other organic compounds .
Synthesis Analysis
While specific synthesis methods for “2-(2-Chloroethyl)-1-methylpiperidine” were not found, similar compounds are often synthesized through nucleophilic substitution or addition reactions involving a piperidine molecule .Molecular Structure Analysis
The molecular structure of “2-(2-Chloroethyl)-1-methylpiperidine” would likely involve a six-membered ring (from the piperidine) with various substituents attached, including a 2-chloroethyl group and a methyl group .Chemical Reactions Analysis
Piperidine derivatives can participate in a variety of chemical reactions, including nucleophilic substitutions, eliminations, and additions . The specific reactions “2-(2-Chloroethyl)-1-methylpiperidine” can undergo would depend on the reaction conditions and the other reactants present.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics like melting point, boiling point, solubility, and reactivity . These properties for “2-(2-Chloroethyl)-1-methylpiperidine” could not be found in the available resources.Safety And Hazards
Future Directions
properties
CAS RN |
50846-01-0 |
|---|---|
Product Name |
2-(2-Chloroethyl)-1-methylpiperidine |
Molecular Formula |
C8H16ClN |
Molecular Weight |
161.67 g/mol |
IUPAC Name |
2-(2-chloroethyl)-1-methylpiperidine |
InChI |
InChI=1S/C8H16ClN/c1-10-7-3-2-4-8(10)5-6-9/h8H,2-7H2,1H3 |
InChI Key |
UMYMWCKSANKFPI-UHFFFAOYSA-N |
SMILES |
CN1CCCCC1CCCl |
Canonical SMILES |
CN1CCCCC1CCCl |
Other CAS RN |
50846-01-0 |
Pictograms |
Acute Toxic |
Origin of Product |
United States |
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